![molecular formula C12H14O2 B1622332 Methyl 3-methyl-2-phenylbut-2-enoate CAS No. 33131-36-1](/img/structure/B1622332.png)
Methyl 3-methyl-2-phenylbut-2-enoate
Overview
Description
“Methyl 3-methyl-2-phenylbut-2-enoate” is an organic compound . Its molecular formula is C12H14O2 .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 190.242 g/mol . Other physical and chemical properties such as melting point, boiling point, and density are not explicitly provided in the search results.Scientific Research Applications
Homogeneous Hydrogenation : Methyl trans- or cis-3-phenylbut-2-enoate undergoes homogeneous hydrogenation at a rhodium complex in the presence of optically active amides. This process yields methyl 3-phenylbutanoate with significant optical activity, depending on the amide used (Abley & Mcquillin, 1971).
Impurity Profiling : A study explored impurity profiling of methamphetamine synthesized from methyl α-acetylphenylacetate (MAPA), which includes methyl 3-methyl-2-phenylbut-2-enoate as an impurity. This research is significant for forensic analysis (Langone et al., 2022).
Allylic Halogenation : Methyl 3-methyl-but-2-enoate reacts with N-bromosuccinimide, 1,3-dibromo-5,5-dimethylhydantoin, and t-butyl hypochlorite in the presence of a radical initiator to form a mixture of methyl cis- and trans-4-halogeno-3-methylbut-2-enoate (Ahmad, Gedye, & Nechvatal, 1968).
One-Flask Synthesis : Research on one-flask synthesis of methyl arylvinyldiazoacetates, including (E)-Methyl 2-azo-4-phenylbut-3-enoate, demonstrates its application in enantioselective C-H functionalization (Manning & Davies, 2007).
Stereoselective Synthesis : The stereoselective synthesis of (Z)-methyl 3-perfluoroalkyl-4-substituted-phenylbut-3-enoates has been investigated, demonstrating the versatility of this compound in creating various chemical structures (Weiyu et al., 1991).
Synthesis and Catalytic Study : Polymeric metal complexes derived from divalent transition metal ions with 2,4‐dihydroxy benzophenone and 2,4‐dihydroxy acetophenone, involving methyl 3-methylbut-2-enoate, have been synthesized and characterized for catalytic activities (Ingole, Bajaj, & Singh, 2013).
Biotransformation and Reductase Activity : Pleurotus ostreatus showed enoate reductase activity towards (E)-4-Phenylbut-3-ene-2-one and its derivatives, indicating potential in biocatalytic processes (Skrobiszewski, Ogórek, Pląskowska, & Gładkowski, 2013).
Properties
IUPAC Name |
methyl 3-methyl-2-phenylbut-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-9(2)11(12(13)14-3)10-7-5-4-6-8-10/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUOZTXHDHOQARN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C1=CC=CC=C1)C(=O)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381660 | |
Record name | methyl 3-methyl-2-phenylbut-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33131-36-1 | |
Record name | methyl 3-methyl-2-phenylbut-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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